Cas no 6051-23-6 (2-(biphenyl-4-yl)-2-oxoethyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate)
6051-23-6 structure
Product Name:2-(biphenyl-4-yl)-2-oxoethyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate
CAS No:6051-23-6
MF:C12H22O2
MW:198.301884174347
CID:952258
PubChem ID:222470
Update Time:2025-04-19
2-(biphenyl-4-yl)-2-oxoethyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-(biphenyl-4-yl)-2-oxoethyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate
- (+-)-amino-cyclohexyl-acetic acid
- 2-Cyclohexyl-capronsaeure
- 2-Cyclohexylglycine
- 2-cyclohexyl-hexanoic acid
- 2-Cyclohexylhexanoic acid
- 2-Cyclohexyl-hexansaeure
- AC1L5D9B
- amino(cyclohexyl)acetic acid
- amino-cyclohexyl-acetic acid
- Amino-cyclohexylacetic acid
- aminocyclohexylethanoic acid
- AN-584
- cyclohexylglycine
- DL-cyclohexylglycine
- Maybridge3_002940
- SureCN122348
- Cyclohexaneacetic acid, .alpha.-butyl-
- SCHEMBL435610
- 6051-23-6
- DTXSID901034097
- NSC8483
- butylcyclohexylethanoic acid
- NSC-8483
-
- Inchi： 1S/C12H22O2/c1-2-3-9-11(12(13)14)10-7-5-4-6-8-10/h10-11H,2-9H2,1H3,(H,13,14)
- InChI Key： UUHSRUZICHRYDT-UHFFFAOYSA-N
- SMILES： OC(C(CCCC)C1CCCCC1)=O
Computed Properties
- Exact Mass: 374.11544
- Monoisotopic Mass: 198.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 61.83
- LogP: 3.45770
2-(biphenyl-4-yl)-2-oxoethyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
6051-23-6 (2-(biphenyl-4-yl)-2-oxoethyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate) Related Products
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